1-(3,6-dichloro-9H-carbazol-9-yl)-3-(1-pyrrolidinyl)-2-propanol

• IUPAC Name: 1-(3,6-dichlorocarbazol-9-yl)-3-pyrrolidin-1-ylpropan-2-ol
• InChI: InChI=1S/C19H20Cl2N2O/c20-13-3-5-18-16(9-13)17-10-14(21)4-6-19(17)23(18)12-15(24)11-22-7-1-2-8-22/h3-6,9-10,15,24H,1-2,7-8,11-12H2
• InChI Key: VXMFEHUNDKFMOF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC(CN2C3=C(C=C(C=C3)Cl)C4=C2C=CC(=C4)Cl)O
• Molecular Formula: C19H20Cl2N2O
• Molecular Weight: 363.3 g/mol

Description

1-(3,6-dichloro-9H-carbazol-9-yl)-3-(1-pyrrolidinyl)-2-propanol, also known as DCPIB, is a small molecule inhibitor of volume-regulated anion channels (VRACs). VRACs are ion channels that are activated in response to cell swelling and play a crucial role in cell volume regulation. DCPIB has been widely used as a tool for studying the physiological and pathological roles of VRACs in various cell types.

Scientific Research Applications

Drug Discovery and Development

. It serves as a starting point for the identification of new lead molecules, particularly in the early stages of drug discovery where structural diversity and quality are paramount.

Fragment-Based Lead Identification

As a fragment from the Maybridge collection, this compound is used in fragment-based drug discovery (FBDD). .

Structure-Based Drug Design

The structural features of Maybridge1_004110 make it suitable for structure-based drug design (SBDD). .

Pharmacophore Modeling

Maybridge1_004110 can be used in pharmacophore modeling to identify and design new pharmacophores. .

Hit-to-Lead Optimization

In the hit-to-lead phase of drug development, Maybridge1_004110 may be modified to improve its drug-like properties. .

Medicinal Chemistry Research

.

Chemical Biology Studies

Maybridge1_004110 can be employed in chemical biology to study the interaction between small molecules and biological systems. .

Lead Compound Identification

This compound is instrumental in the identification of lead compounds in drug discovery. .